Cas no 158076-62-1 (2,2',3,3',4',5-Hexachloro-4-biphenylol)

2,2',3,3',4',5-Hexachloro-4-biphenylol is a chlorinated biphenyl derivative with notable applications in chemical research and industrial processes. Its highly substituted structure imparts stability and reactivity, making it useful as an intermediate in organic synthesis, particularly for polychlorinated biphenyl (PCB) studies. The compound’s defined chlorination pattern allows for precise investigations into structure-activity relationships and environmental persistence. Its purity and well-characterized properties ensure reproducibility in analytical and experimental settings. Due to its chlorinated nature, proper handling and disposal are essential to mitigate environmental and health risks. This compound is primarily utilized in specialized research rather than large-scale industrial applications.
2,2',3,3',4',5-Hexachloro-4-biphenylol structure
158076-62-1 structure
Product Name:2,2',3,3',4',5-Hexachloro-4-biphenylol
CAS No:158076-62-1
MF:C12H4Cl6O
MW:376.877557754517
CID:146412
PubChem ID:178004
Update Time:2025-11-02

2,2',3,3',4',5-Hexachloro-4-biphenylol Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-ol,2,2',3,3',4',5-hexachloro-
    • 2,3,6-trichloro-4-(2,3,4-trichlorophenyl)phenol
    • (1,1'-Biphenyl)-4-ol, 2,2',3,3',4',5-hexachloro-
    • 2,2',3,3',4',5-Hexachloro-4-biphenylol
    • 4-Hydroxy-2,2',3,3',4',5-hexachlorobiphenyl
    • NS00074037
    • CHEMBL4060465
    • [1,1'-Biphenyl]-4-ol, 2,2',3,3',4',5-hexachloro- (9CI)
    • JB377QR6RP
    • SCHEMBL15478245
    • 2,2',3,3',4',5-hexachlorobiphenyl-4-ol
    • Q27115892
    • (S)-1-tert-Butyl 6-methyl 2-((tert-butoxycarbonyl)amino)hexanedioate
    • 147698-05-3
    • DTXSID10166368
    • UNII-JB377QR6RP
    • [1,1'-biphenyl]-4-ol, 2,2',3,3',4',5-hexachloro-
    • CHEBI:34195
    • 158076-62-1
    • Inchi: 1S/C12H4Cl6O/c13-6-2-1-4(8(15)10(6)17)5-3-7(14)12(19)11(18)9(5)16/h1-3,19H
    • InChI Key: GBRSRHQBVBUJCF-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C(=CC=1C1C=CC(=C(C=1Cl)Cl)Cl)Cl)O)Cl

Computed Properties

  • Exact Mass: 373.83962
  • Monoisotopic Mass: 373.839331g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

2,2',3,3',4',5-Hexachloro-4-biphenylol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H294750-25mg
2,2',3,3',4',5-Hexachloro-4-biphenylol
158076-62-1
25mg
$190.00 2023-05-18
TRC
H294750-100mg
2,2',3,3',4',5-Hexachloro-4-biphenylol
158076-62-1
100mg
$747.00 2023-05-18
TRC
H294750-250mg
2,2',3,3',4',5-Hexachloro-4-biphenylol
158076-62-1
250mg
$1499.00 2023-05-18
TRC
H294750-500mg
2,2',3,3',4',5-Hexachloro-4-biphenylol
158076-62-1
500mg
$ 3000.00 2023-09-07

Additional information on 2,2',3,3',4',5-Hexachloro-4-biphenylol

Comprehensive Analysis of 2,2',3,3',4',5-Hexachloro-4-biphenylol (CAS No. 158076-62-1)

2,2',3,3',4',5-Hexachloro-4-biphenylol (CAS No. 158076-62-1) is a chlorinated biphenyl derivative that has garnered significant attention in environmental and industrial research. This compound belongs to the broader class of polychlorinated biphenyls (PCBs), which are known for their persistence in the environment and potential ecological impact. The unique structure of 2,2',3,3',4',5-Hexachloro-4-biphenylol, characterized by six chlorine atoms attached to a biphenyl backbone, makes it a subject of interest for studies on degradation pathways, bioaccumulation, and potential applications in specialized industries.

In recent years, the scientific community has focused on understanding the environmental fate of chlorinated biphenyls, particularly due to growing concerns about sustainable chemistry and green alternatives. Researchers are investigating whether 2,2',3,3',4',5-Hexachloro-4-biphenylol can be broken down using advanced oxidation processes or microbial degradation. These studies align with global trends toward eco-friendly chemical solutions and the reduction of persistent organic pollutants (POPs).

Another area of interest is the potential role of 2,2',3,3',4',5-Hexachloro-4-biphenylol in material science. Some studies suggest that chlorinated biphenyl derivatives could serve as intermediates in the synthesis of high-performance polymers or flame retardants. However, the focus remains on balancing industrial utility with environmental safety, a topic frequently searched by professionals in chemical engineering and environmental science.

The analytical detection of 2,2',3,3',4',5-Hexachloro-4-biphenylol is another critical aspect. Advanced techniques such as gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) are commonly employed to quantify this compound in environmental samples. These methods are often discussed in forums and publications related to analytical chemistry, reflecting the demand for accurate and sensitive detection tools.

From a regulatory perspective, the handling and disposal of chlorinated biphenyls are subject to stringent guidelines. Organizations such as the Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA) have established protocols to minimize their release into ecosystems. Compliance with these regulations is a recurring theme in searches related to chemical safety and regulatory compliance.

In conclusion, 2,2',3,3',4',5-Hexachloro-4-biphenylol (CAS No. 158076-62-1) represents a compound of both scientific and industrial significance. Its study bridges multiple disciplines, including environmental chemistry, material science, and analytical technology. As research continues, the focus on sustainable practices and innovative applications will likely shape its future trajectory.

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